Cas no 15892-23-6 (2-butanol, (±)-)

• Product Name: 2-butanol, (±)-
• CAS No: 15892-23-6
• MF: C₄H₁₀O
• MW: 74.1216015815735
• CID: 866002
• Update Time: 2026-04-29

2-butanol, (±)- Chemical and Physical Properties

Names and Identifiers

• 2-butanol, (±)-
• 1-Methyl propanol
• 1-Methyl-1-propanol
• 1-Methylpropyl alcohol
• 2-Butyl alcohol
• 2-Hydroxybutane
• Alcool butylique secondaire
• Butan-2-ol
• Butane, 2-hydroxy-
• Butanol secondaire
• Butanol-2
• Butylene hydrate
• CCS 301
• DL-2-Butanol
• DL-sec-Butanol
• Ethyl methyl carbinol
• Methyl ethyl carbinol
• n-Butan-2-ol
• NSC 25499
• s-Butanol
• s-Butyl alcohol
• sec-Butanol
• sec-Butyl Alcohol
• sec-C4H9OH

Computed Properties

• Exact Mass: 74.0732

Experimental Properties

• Color/Form: Colorless transparent liquid with wine flavor
• Density: 0.808 g/mL at 25 °C(lit.)
• Melting Point: −115 °C(lit.)
• Boiling Point: 98 °C(lit.)
• Flash Point: 80 °F
• Refractive Index: n20/D 1.397(lit.)
• PSA: 20.23
• Vapor Pressure: 12.5 mm Hg ( 20 °C)

2-butanol, (±)- Security Information

• Hazardous Material transportation number：UN 1120 3/PG 3
• WGK Germany：1
• Hazard Category Code： 10-36/37-67
• Safety Instruction： 13-24/25-26-46-7/9
• RTECS：EO1750000
• Hazardous Material Identification：
• Risk Phrases：R10;R36/37
• Safety Term：S13;S24/25;S26;S46;S7/9